Carcinoembryonic antigen-related cell adhesion molecule 5 (268-277)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5 is a critical component in cancer progression, metastasis, and as a biomarker in various cancers, including melanoma, lung, colorectal, and pancreatic cancers. Beauchemin and Arabzadeh (2013) explored its diverse functions in cell adhesion, signaling, and complex biological processes like cancer progression, inflammation, and angiogenesis, emphasizing its clinical relevance as a biomarker and therapeutic target (Beauchemin & Arabzadeh, 2013).
Immune Response Modulation
CEACAM5 plays a significant role in modulating immune responses associated with infection, inflammation, and cancer. Gray-Owen and Blumberg (2006) highlighted its importance as a regulatory co-receptor for lymphoid and myeloid cell types (Gray-Owen & Blumberg, 2006).
Physiological and Pathophysiological Roles
Kuespert, Pils, and Hauck (2006) detailed CEACAM5's involvement in numerous physiological processes, including tissue architecture, neovascularization, insulin homeostasis, and T-cell proliferation. They also discussed its role as a receptor for specific pathogens, highlighting its significance in pathogen-host co-evolution (Kuespert, Pils, & Hauck, 2006).
Tumor Suppression and Prognostic Factor
The loss of CEACAM5 expression has been associated with adverse prognostic factors in hepatocellular carcinoma (HCC), suggesting its potential role as a tumor suppressor. Cruz et al. (2005) hypothesized that its loss in HCC cells could function as an adverse prognostic factor (Cruz et al., 2005).
Tumor Immunotherapy
Han et al. (2020) reviewed the latest research on CEACAM5, focusing on its structures, expression, function, and applications in tumor diagnosis, prognosis, and treatment. They emphasized its potential in cancer immunotherapies, such as bispecific antibody therapies and CAR-T cells (Han et al., 2020).
properties
sequence |
QYSWFVNGTF |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (268-277) |
Origin of Product |
United States |
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